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Compound of Interest

1-(2-Aminopropoxy)-3-
Compound Name:
chlorobenzene

Cat. No.: B13213829

Get Quote

\ J

Chemical Identity & Structural Analysis

1-(2-Aminopropoxy)-3-chlorobenzene is a chiral primary amine characterized by a 3-
chlorophenoxy ether tail attached to a 2-aminopropyl moiety. It serves as a "linker-divergent"
intermediate, where the steric bulk of the chlorine atom at the meta position influences the
binding affinity of downstream pharmaceutical targets (e.g., norepinephrine reuptake inhibitors).

Nomenclature & Identifiers
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Identifier Type Value Notes
1-(3-Chlorophenoxy)propan-2- )

IUPAC Name _ Preferred systematic name
amine
3-

Common Name

Chlorophenoxyisopropylamine

Descriptive synthesis name

CAS Number (Base) 117322-91-5 Free base (Liquid)

CAS Number (HCI) 20871-82-3 Hydrochloride Salt (Solid)
Molecular Formula CoH12CINO Base

SMILES CC(CN)COCLecee(Cliel Note: Isomeric configurations

(R/S) exist

Physical & Thermodynamic Properties

The properties below distinguish between the Free Base (oily liquid, lipophilic) and the

Hydrochloride Salt (crystalline solid, hydrophilic), which is the form typically supplied for

stability.

Table 1: Physicochemical Specifications
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Free Base Hydrochloride Salt
Property ) )

(Predicted/Observed) (Experimental)
Molecular Weight 185.65 g/mol 222.11 g/mol

Physical State

Viscous, colorless to pale

White to off-white crystalline

yellow oil powder
Melting Point N/A (Liquid at RT) 148 — 152 °C [1]
Boiling Point ~245 °C (at 760 mmHQg) Decomposes prior to boiling
Density 112 + 0.06 glem? Bulk density varies by crystal

habit

LogP (Lipophilicity)

2.15 (Predicted)

~0.5 (lonized in water)

pKa (Basic)

9.6 £ 0.2 (Amine group)

N/A

Solubility

Soluble in DCM, EtOAc,

Methanol

Soluble in Water (>50 mg/mL),
DMSO

Mechanistic Insight: The "Meta-Chloro" Effect

The chlorine substituent at the 3-position (meta) is electron-withdrawing (-l effect) but less

sterically hindering than an ortho substituent. This lowers the electron density of the aromatic

ring compared to the unsubstituted analog, slightly increasing the acidity of the phenols used in

synthesis but having minimal electronic effect on the distal amine pKa (approx. 9.6). This pKa

value dictates that at physiological pH (7.4), the molecule exists predominantly (>99%) in its

protonated, cationic form, which is critical for solubility in aqueous biological assays.

Experimental Protocols for Characterization
Protocol A: pKa Determination via Potentiometric

Titration

Objective: To validate the ionization constant for formulation stability.

o Preparation: Dissolve 5.0 mg of the HCI salt in 20 mL of degassed water/methanol (80:20

v/v) to ensure full solubility.
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» Calibration: Calibrate the pH electrode using NIST standards (pH 4.01, 7.00, 10.01).

« Titration: Titrate with 0.1 M NaOH at 25°C under inert N2 atmosphere to prevent carbonate
formation.

e Analysis: Plot pH vs. Volume of NaOH. The inflection point (half-equivalence point)
represents the pKa.

o Self-Validating Check: The curve should show a single sharp inflection corresponding to
the primary amine deprotonation.

Protocol B: Lipophilicity (LogD) Measurement via
Shake-Flask HPLC

Objective: To determine distribution coefficient at pH 7.4.

o Phase System: Prepare n-octanol (saturated with phosphate buffer pH 7.4) and phosphate
buffer (saturated with n-octanol).

e Equilibration: Add 1 mg of compound to 2 mL of the octanol/buffer system (1:1 ratio). Vortex
for 1 hour; centrifuge at 3000 rpm for 10 min to separate phases.

e Quantification: Analyze both phases using HPLC-UV (254 nm).

e Calculation:

Synthesis & Impurity Profiling

Understanding the synthesis origin is vital for identifying potential impurities (e.g., unreacted
phenols or dimeric byproducts).

Reaction Pathway Visualization

The standard synthesis involves the nucleophilic attack of 3-chlorophenol on propylene oxide,
followed by functional group transformation to the amine.
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Figure 1: Synthetic route highlighting the critical alcohol intermediate. Incomplete amination
results in residual alcohol or mesylate impurities.

Handling, Stability & Safety

e Hygroscopicity: The HCI salt is moderately hygroscopic. Store in a desiccator at -20°C for
long-term stability.

o Oxidation: The primary amine is susceptible to oxidation (N-oxide formation) upon prolonged
air exposure. Store under Argon.

o Safety:
o GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

o First Aid: In case of contact, wash with copious water. The lipophilic nature allows rapid
skin permeation; wear nitrile gloves.

References

e ChemicalBook. (n.d.). 1-(3-chlorophenoxy)propan-2-amine hydrochloride Properties.
Retrieved from

o National Center for Biotechnology Information. (2025). PubChem Compound Summary for
CID 11545645. Retrieved from

o U.S. Environmental Protection Agency. (2025). CompTox Chemicals Dashboard:
Phenoxyalkylamine Structures. Retrieved from

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13213829/docs?utm_src=pdf-body-img#technical-guide-physical-properties-characterization-of-1-2-aminopropoxy-3-chlorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13213829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: Physical Properties & Characterization
of 1-(2-Aminopropoxy)-3-chlorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13213829/docs#technical-guide-physical-properties-
characterization-of-1-2-aminopropoxy-3-chlorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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